Cas no 1392407-74-7 (Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]-)

• Product Name: Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]-
• CAS No: 1392407-74-7
• MF: C₁₁H₁₂BNO₃
• MW: 217.029
• CID: 4532461
• PubChem ID: 102490126
• Update Time: 2025-06-08

Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]-
• 1392407-74-7
• [3-(pent-4-ynoylamino)phenyl]boronic acid
• YSZC563
• CS-0170618
• F75378
• (3-(Pent-4-ynamido)phenyl)boronic acid
• BS-45510
• 3-(pent-4-ynamido)phenylboronic acid

• Inchi： InChI=1S/C11H12BNO3/c1-2-3-7-11(14)13-10-6-4-5-9(8-10)12(15)16/h1,4-6,8,15-16H,3,7H2,(H,13,14)
• InChI Key： IRSBVOCSDOYNOX-UHFFFAOYSA-N
• SMILES： B(C1=CC(=CC=C1)NC(=O)CCC#C)(O)O

Computed Properties

• Exact Mass: 217.0910234g/mol
• Monoisotopic Mass: 217.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]-

Boronic Acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- (CAS No. 1392407-74-7): An Overview

Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- (CAS No. 1392407-74-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a boronic acid moiety and a substituted phenyl group with an amide functionality. These properties make it an attractive building block for a wide range of applications, from the synthesis of complex organic molecules to the development of advanced materials.

The boronic acid functional group is well-known for its reactivity and versatility in organic synthesis. It can participate in various reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active compounds and pharmaceuticals. The presence of the B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- moiety adds an additional layer of complexity and functionality to the molecule, making it particularly useful in the design of targeted therapeutic agents and functional materials.

Recent research has highlighted the potential of Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- in the development of novel drugs and therapeutic strategies. For instance, studies have shown that boronic acids can be used to target specific enzymes or receptors in the body, thereby enhancing the selectivity and efficacy of drug candidates. The 1-oxo-4-pentyn-1-yl group, in particular, has been found to improve the solubility and bioavailability of compounds, which are crucial factors in drug development.

In the context of medicinal chemistry, Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- has been explored for its potential as a prodrug or drug delivery system. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. The boronic acid moiety can be designed to undergo specific chemical transformations under physiological conditions, releasing the active drug at the desired site of action. This approach can enhance the therapeutic index and reduce side effects associated with traditional drug formulations.

Moreover, Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- has shown promise in the field of materials science. Its unique chemical properties make it suitable for applications such as polymer synthesis and surface functionalization. For example, boronic acids can be used to create stimuli-responsive materials that change their properties in response to environmental cues such as pH or temperature. These materials have potential applications in areas such as drug delivery systems, sensors, and smart coatings.

The synthesis of Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed coupling reactions and nucleophilic substitution reactions. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In summary, Boronic acid, B-[3-[(1-oxo-4-pentyn-1-yl)amino]phenyl]- (CAS No. 1392407-74-7) is a multifunctional compound with significant potential in various scientific and technological fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on complex organic syntheses, drug development, and advanced materials science. As research continues to uncover new applications for this compound, its importance is likely to grow even further.